Cas no 251984-08-4 (Tris(tetramethylcyclopentadienyl)cerium)

• Product Name: Tris(tetramethylcyclopentadienyl)cerium
• CAS No: 251984-08-4
• MF: C₂₇H₃₉Ce
• MW: 503.714565515518
• MDL: MFCD03427336
• CID: 92557
• PubChem ID: 121233288
• Update Time: 2025-04-18

Tris(tetramethylcyclopentadienyl)cerium Chemical and Physical Properties

Names and Identifiers

• Tris(tetramethylcyclopentadienyl)cerium
• cerium(3+),1,2,3,5-tetramethylcyclopenta-1,3-diene
• ACMC-20ajb3
• CTK8C5338
• tris(η5-tetramethylcyclopentadienyl)cerium(III)
• Tris(1,2,3,4-tetramethyl-2,4-cyclopentadienyl)cerium(III)
• Tris(tetramethylcyclopentadienyl)cerium(III)
• tris(1,2,3,4-tetramethylcyclopenta-2,4-dienyl)cerium
• Tris(1,2,3,4-tetramethyl-2,4-cyclopentadienyl)cerium (III)
• Cerium, tris[(1,2,3,4,5-eta)-1,2,3,4-tetramethyl-2,4-cyclopentadien-1-yl]-
• MFCD03427336
• 251984-08-4

• MDL： MFCD03427336
• Inchi： 1S/3C9H13.Ce/c3*1-6-5-7(2)9(4)8(6)3;/h3*5H,1-4H3;/q3*-1;+3
• InChI Key： VNYOSWSTNAVLMJ-UHFFFAOYSA-N
• SMILES： [Ce+3].[C-]1(C)C=C(C)C(C)=C1C.[C-]1(C)C=C(C)C(C)=C1C.[C-]1(C)C=C(C)C(C)=C1C

Computed Properties

• Exact Mass: 503.21100
• Monoisotopic Mass: 503.21062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 658
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: powder
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: 140 °F
• PSA: 0.00000
• LogP: 7.74570
• Solubility: Strong reaction with water
• Sensitiveness: Moisture Sensitive
• Vapor Pressure: No data available

Tris(tetramethylcyclopentadienyl)cerium Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 1325 4.1/PG 2
• WGK Germany：3
• Hazard Category Code： 11-14
• Safety Instruction： S16
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：4.1
• HazardClass：4.1
• PackingGroup：III
• Safety Term：4.1
• Packing Group：III
• Risk Phrases：R11
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds